3-(Methoxycarbonyl)-5-nitrobenzoic acid
Overview
Description
Boronic acids and their derivatives are increasingly utilized in diverse areas of research . They interact with diols and strong Lewis bases such as fluoride or cyanide anions, which leads to their utility in various sensing applications .
Synthesis Analysis
Boronic acids were first synthesized in 1860 by Edward Frankland . They can be used as building blocks and synthetic intermediates . The synthetic processes used to obtain these active compounds are also referred .Molecular Structure Analysis
The molecular structure of similar compounds like “3-(Methoxycarbonyl)-5-methylbenzoic acid” has been analyzed . The molecular formula is C10H10O4, with an average mass of 194.184 Da and a monoisotopic mass of 194.057907 Da .Chemical Reactions Analysis
Boronic acids can undergo various chemical reactions. For example, hydrazones of ketones can be transformed into 1-chloroalkylazo compounds, which react with Lewis acids to give transient 1-aza-2-azoniaallene salts .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . For example, “3-(Methoxycarbonyl)-5-methylbenzoic acid” has a density of 1.2±0.1 g/cm3, a boiling point of 356.8±30.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
This compound is utilized in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of biaryls . These biaryls are fundamental structures in pharmaceuticals, agrochemicals, and organic materials. The presence of the methoxycarbonyl and nitro groups in the compound provides reactive sites for the palladium-catalyzed cross-coupling with boronic acids.
Synthesis of Nonlinear Optical Materials
5-Nitroisophthalic acid monomethyl ester has been used in the synthesis of supramolecular cocrystals with significant third-order nonlinear optical (NLO) properties . These materials are promising for applications in photonics devices, optical switches, and optical power limiting.
Preparation of Dyes and Pharmaceuticals
As an acetylating agent, this compound is involved in the preparation of 5-nitroisophthalic acid, a precursor in the synthesis of various dyes and pharmaceuticals . The nitro group in particular is a versatile functional group that can undergo further transformation into amino groups, which are key in dye chemistry.
Catalysis and Organic Synthesis
The compound is a reagent in various catalytic and organic synthesis processes, such as copper-mediated ligandless aerobic fluoroalkylation of arylboronic acids with fluoroalkyl iodides, and one-pot ipso-nitration of arylboronic acids . These reactions are important for introducing fluoroalkyl groups and nitro groups, which are valuable in medicinal chemistry.
Metal-Organic Frameworks (MOFs)
5-Nitroisophthalic acid monomethyl ester is used in the development of photoactive metal-organic frameworks that facilitate efficient hydrogen evolution through synergistic photoexcitation and electron injection . This application is crucial for the advancement of sustainable energy solutions.
Enzyme Inhibition Studies
The compound has been employed in the preparation of salicylate-based thienylbenzoic acids as inhibitors for E. coli methionine aminopeptidase . This application is significant in the field of antibacterial drug development, where enzyme inhibition plays a key role in combating bacterial infections.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-methoxycarbonyl-5-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO6/c1-16-9(13)6-2-5(8(11)12)3-7(4-6)10(14)15/h2-4H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCRNIIJXDRYWDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50883784 |
Source
|
| Record name | 1,3-Benzenedicarboxylic acid, 5-nitro-, 1-methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Methoxycarbonyl)-5-nitrobenzoic acid | |
CAS RN |
1955-46-0 |
Source
|
| Record name | 1-Methyl 5-nitro-1,3-benzenedicarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1955-46-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Benzenedicarboxylic acid, 5-nitro-, 1-methyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001955460 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Benzenedicarboxylic acid, 5-nitro-, 1-methyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3-Benzenedicarboxylic acid, 5-nitro-, 1-methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 5-nitrohydrogen.isophthalate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.176 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3-BENZENEDICARBOXYLIC ACID, 5-NITRO-, 1-METHYL ESTER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V8UVV7P68X | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3-(Methoxycarbonyl)-5-nitrobenzoic acid interesting for supramolecular chemistry?
A1: 3-(Methoxycarbonyl)-5-nitrobenzoic acid exhibits intriguing potential in supramolecular chemistry due to its structure. The presence of both a carboxylic acid group and a methyl ester group provides diverse hydrogen bonding sites. This characteristic allows it to interact with other molecules, such as crown ethers, through robust hydrogen bonding interactions, leading to the formation of supramolecular architectures. [] Further exploration of these interactions could pave the way for designing novel materials with tailored properties.
Q2: How does the study utilize Hirshfeld surface analysis to understand the interactions of 3-(Methoxycarbonyl)-5-nitrobenzoic acid within the supramolecular framework?
A2: Hirshfeld surface analysis is a powerful tool employed in the study to visualize and quantify the intermolecular interactions within the crystal structure of the supramolecular assembly containing 3-(Methoxycarbonyl)-5-nitrobenzoic acid. [] By mapping the distances between atoms of neighboring molecules, Hirshfeld surface analysis provides insights into the nature and strength of these interactions, particularly hydrogen bonding. This information is crucial for understanding the stability and properties of the resulting supramolecular framework.
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